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Compound of Interest

Compound Name: Elemol

Cat. No.: B1671167

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential information and procedural steps for the proper
disposal of Elemol, a naturally occurring sesquiterpenoid alcohol used in fragrance and
research applications.

Elemol: A Profile of its Properties and Hazards

Understanding the chemical and physical properties of Elemol is the first step in its safe
management. A summary of its key characteristics is presented below.

Property Value Reference
Molecular Formula C15H260 [11[2]
Molecular Weight 222.37 g/mol [1][2]
Boiling Point ~277-290 °C [11[3][4]
Flash Point ~108-114.65 °C [1][5]
Water Solubility 1.99 - 194 mg/L @ 20-25 °C [31141[5]

logP (Octanol/Water Partition
- 3.68 - 4.752 [31[41[5]
Coefficient)
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While several sources indicate that pure Elemol does not meet the criteria for classification
under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[2]
[3][4], it is crucial to recognize that products containing Elemol may have associated hazards
due to other components. For instance, some commercial formulations may cause an allergic
skin reaction.[6][7] Therefore, prudent handling practices are always recommended.

Core Principles for Elemol Disposal

Given the limited specific regulatory guidance for pure Elemol, its disposal should adhere to
the general principles of chemical waste management. The primary goal is to prevent its
release into the environment, particularly into waterways.

Key Disposal Don'ts:
e Do not dispose of Elemol down the drain.[6][7]

e Do not allow Elemol to enter groundwater, water courses, or sewage systems.[6]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of Elemol from
a laboratory setting.

Elemol Disposal Workflow

Experimental Protocol for Spill Management:
In the event of an Elemol spill, follow these steps:

e Ensure Personal Protection: Wear appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat.[5]

» Ventilate the Area: Ensure adequate ventilation to avoid inhalation of any vapors.[5]

o Contain the Spill: Cover the spill with an inert, inorganic, non-combustible absorbent material
such as sand, dry lime, or soda ash.[7]
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e Collect the Absorbed Material: Carefully collect the absorbed material and place it into a
suitable container for hazardous waste.

e Clean the Area: Clean the spill area thoroughly.

» Dispose of Contaminated Materials: Treat all materials used for cleanup as hazardous waste
and dispose of them accordingly.

Final Disposal Pathway

The ultimate disposal of Elemol waste must be conducted in accordance with local, regional,
and national regulations. This typically involves engaging a licensed environmental waste
management company that can handle chemical waste. They will ensure the material is
transported, treated, and disposed of in a compliant and environmentally responsible manner.

It is imperative for all laboratory personnel to be trained on these procedures and to consult
their institution's specific chemical hygiene plan and safety officers for any additional
requirements. By adhering to these guidelines, laboratories can manage Elemol waste safely
and responsibly, building a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Elemol in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671167#elemol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1671167#elemol-proper-disposal-procedures
https://www.benchchem.com/product/b1671167#elemol-proper-disposal-procedures
https://www.benchchem.com/product/b1671167#elemol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

